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A deep dive into the groundbreaking work of Marie and Pierre Curie, this technical guide
illuminates their discovery of polonium, detailing the innovative methods and rigorous
experiments that heralded a new era in physics and chemistry. Addressed to researchers,
scientists, and drug development professionals, this paper provides a comprehensive overview
of the Curies' protocols, the initial characterization of polonium, and the subsequent
understanding of its isotopic properties.

In 1898, Marie and Pierre Curie announced the discovery of a new element, polonium, a feat
that would forever change the scientific landscape.[1][2][3] This guide revisits their seminal
work, offering a detailed examination of the experimental procedures, quantitative
measurements, and the logical framework that led to the identification of this highly radioactive
element.

The Genesis of Discovery: Unraveling the
Radioactivity of Pitchblende

The journey to discover polonium began with a puzzling observation. Marie Curie, while
systematically studying the "Becquerel rays" emitted by various elements and minerals using a
sensitive piezoelectric electrometer developed by Pierre and his brother Jacques, noted that
pitchblende, a uranium ore, was significantly more radioactive than pure uranium itself.[4][5]
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This led to the hypothesis that the ore contained one or more unknown, highly radioactive
substances.

The Instrument of Discovery: The Curie Electrometer

At the heart of their quantitative analysis was the Curie electrometer, an apparatus designed to
measure the minute electrical currents produced by ionizing radiation. The device consisted of
an ionization chamber where the radioactive sample was placed, a quadrant electrometer to
detect the current, and a piezoelectric quartz crystal to generate a known charge for
compensation. By measuring the time it took for the charge from the sample to be neutralized
by the charge from the piezoelectric quartz, the Curies could precisely quantify the intensity of
the radioactivity.

The Path to Isolation: A Groundbreaking
Radiochemical Analysis

The Curies embarked on a systematic chemical separation of the components of pitchblende,
guided at each step by the radioactivity of the resulting fractions. This novel approach, where
radioactivity was used as an analytical tool, laid the foundation for the field of radiochemistry.

Experimental Protocol for the Separation of Polonium
from Pitchblende

The following protocol is a reconstruction of the Curies' original method as described in their
1898 publication and subsequent analyses of their work.

¢ Initial Treatment of Pitchblende:

o Powdered pitchblende was treated with acids to bring the various elements into solution.

[6]
 Sulfide Precipitation:

o Hydrogen sulfide was passed through the acidic solution. This precipitated a group of
metal sulfides, including those of lead, bismuth, copper, arsenic, and antimony, which were
found to be highly radioactive. Uranium and thorium remained in the solution.[6]
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e Separation from Arsenic and Antimony:

o The precipitated sulfides were treated with ammonium sulfide. The sulfides of arsenic and
antimony dissolved, leaving behind a solid residue containing the radioactive substance
along with lead, bismuth, and copper.[6]

e Separation from Lead:

o The remaining sulfides were dissolved in nitric acid. Sulfuric acid was then added to
precipitate lead as lead sulfate. The radioactive substance remained in the solution.

e Separation from Copper:

o Ammonia was added to the solution, which precipitated the radioactive substance along
with bismuth, while copper remained in the solution.[6]

e Final Separation from Bismuth:

o The final and most challenging step was the separation of the new element from bismuth,
with which it shared similar chemical properties. The Curies employed two primary
methods:

» Fractional Crystallization: They observed that when the salts were precipitated from a
solution, the first fractions to precipitate were the most radioactive.[6]

= Sublimation of Sulfides: In a more effective method, the mixed sulfides of bismuth and
the new element were heated in a vacuum. The sulfide of the new, highly radioactive
element was found to be more volatile, depositing as a black coating in the cooler parts
of the tube (250-300°C), while the bismuth sulfide remained in the hotter regions
(around 700°C).[6]

By repeating these separation processes, the Curies were able to obtain a substance that was
approximately 400 times more radioactive than uranium.[7]

Experimental Workflow for Polonium Isolation
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Caption: A diagram illustrating the key stages of the chemical separation process used by
Marie and Pierre Curie to isolate polonium from pitchblende ore.

Quantitative Analysis of Radioactivity

A cornerstone of the Curies' research was their ability to quantify radioactivity. While their
original notebooks containing the raw electrometer readings are preserved in lead-lined boxes
at the Bibliotheque Nationale de France and are not readily accessible for direct quotation of
specific numerical data due to their residual radioactivity, their published findings provide a
clear quantitative comparison.[8][9][10]

Relative Radioactivity (Compared to

Substance ]
Uranium)
Metallic Uranium 1
Pitchblende from Johanngeorgenstadt ~2.5
Chalcaolite (artificial) ~0.9
Chalcolite (natural) ~2
Isolated Polonium Fraction ~400
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Table 1: A summary of the relative radioactivity of various substances as determined by Marie
and Pierre Curie. The data highlighted the anomalous radioactivity of pitchblende and the
significant concentration of radioactivity in the isolated polonium fraction.

Polonium and its Isotopes: A Modern Perspective

The element discovered by the Curies was later identified as the isotope Polonium-210 (?°Po).
[11] Today, numerous isotopes of polonium are known, all of which are radioactive. The
following table summarizes the properties of some of the most significant polonium isotopes.

Isotope Half-life Decay Mode(s) Discovery Year
194pg 0.392 s a, B+ 1993
208pg 2.898y a, e 1948
209p( 125.2y a, € 1948
210pg 138.376 d a 1898
21pg 0.516 s a, B- 1911
212pg 0.299 us a 1911
213pg 4.2 us a, B- 1947
214pg 164.3 us a, B- 1904
215pg 1.781 ms a, B- 1904
216Pg 0.145s a, B- 1904
218pg 3.10 min a, B- 1904

Table 2: Properties of selected polonium isotopes, including the naturally occurring isotope
210pg discovered by the Curies. The discovery of numerous other isotopes has expanded our
understanding of this element.

Logical Progression of the Discovery of Polonium
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Initial Observation

Pitchblende is more radioactive
than pure Uranium

Hypothesis Formulation

Pitchblende contains an unknown,
highly radioactive element

Experimental Verification

Systematic chemical separation
of Pitchblende components

'

Radioactivity measurement of each
fraction using an electrometer

l

Isolation of a highly radioactive
fraction with Bismuth

Conclusion

The isolated fraction contains

a new element: Polonium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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